Cas no 118125-07-8 (1H-Isoindole-1-carboxylicacid, octahydro-)

1H-Isoindole-1-carboxylicacid, octahydro- structure
118125-07-8 structure
Product Name:1H-Isoindole-1-carboxylicacid, octahydro-
CAS No:118125-07-8
MF:C9H15NO2
MW:169.220902681351
CID:132895
PubChem ID:13207250
Update Time:2025-04-19

1H-Isoindole-1-carboxylicacid, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1-carboxylicacid, octahydro-
    • 1H-Isoindole-1-carboxylicacid,octahydro-(9CI)
    • 2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole-1-carboxylic acid
    • octahydro-1H-Isoindole-1-carboxylic acid
    • FT-0745901
    • 1393525-15-9
    • 118125-07-8
    • 1393525-13-7
    • octahydro-1H-isoindole-1-carboxylicacid
    • DTXSID50527818
    • SCHEMBL1224559
    • AB85207
    • AB85208
    • WSMBEQKQQASPPL-UHFFFAOYSA-N
    • (1R)-OCTAHYDRO-1H-ISOINDOLE-1-CARBOXYLIC ACID
    • octahydroisoindole-1-carboxylic acid
    • (1S)-OCTAHYDRO-1H-ISOINDOLE-1-CARBOXYLIC ACID
    • DA-14981
    • Inchi: 1S/C9H15NO2/c11-9(12)8-7-4-2-1-3-6(7)5-10-8/h6-8,10H,1-5H2,(H,11,12)
    • InChI Key: WSMBEQKQQASPPL-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCCCC2CN1)=O

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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